3-Chloro-2-hydroxy-5-methoxybenzoic acid

• IUPAC Name: 3-chloro-2-hydroxy-5-methoxybenzoic acid
• InChI: InChI=1S/C8H7ClO4/c1-13-4-2-5(8(11)12)7(10)6(9)3-4/h2-3,10H,1H3,(H,11,12)
• InChI Key: ZTABOFPXDOTMLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)Cl)O)C(=O)O
• Molecular Formula: C8H7ClO4
• Molecular Weight: 202.59 g/mol
• CAS RN: 1245532-48-2

Description

3-Chloro-2-hydroxy-5-methoxybenzoic acid is a chemical compound with the CAS Number: 1245532-48-2. It has a molecular weight of 202.59. The compound is typically stored at normal temperatures and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7ClO4/c1-13-4-2-5 (8 (11)12)7 (10)6 (9)3-4/h2-3,10H,1H3, (H,11,12). The molecular formula is C8H7ClO4.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at normal temperatures. It has a molecular weight of 202.59.

Scientific Research Applications

Absorption and Metabolism

Chlorogenic acids (CGAs), which share structural similarities with 3-Chloro-2-hydroxy-5-methoxybenzoic acid, are abundant in coffee and are recognized for their potential biopharmacological properties. A study on the bioavailability of CGAs in humans after brewed coffee consumption revealed that major CGA compounds in coffee are differentially absorbed and metabolized in humans. The study also highlighted significant inter-individual variation in the absorption and metabolism of these compounds, suggesting a complex interaction with human metabolic pathways (Monteiro et al., 2007).

Bioavailability and Pharmacokinetics

Green coffee extracts, a major source of CGA, have been used in nutraceutical production due to CGA's antioxidant and anti-inflammatory properties. A study investigating the pharmacokinetics of CGA in humans reported high bioavailability, with over 30% of the ingested cinnamic acid moieties recovered in plasma, including metabolites. The study also indicated that urine is a significant excretion pathway for CGA and its metabolites, demonstrating the compound's high absorption and metabolism in the human body (Farah et al., 2008).

Environmental and Health Implications

Parabens, esters of para-hydroxybenzoic acid closely related to this compound, are extensively used in cosmetics and personal care products. Studies have detected parabens and their metabolites in various biological samples, suggesting widespread exposure and potential health risks. For instance, a study found that urinary concentrations of parabens and their metabolites are good predictors of human exposure and that gender-related differences exist in the levels of these compounds. The study also suggested that exposure to certain parabens might be associated with health risks due to their endocrine-disrupting activities (Wang et al., 2013).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.